3,3'-((4-methoxyphenyl)methylene)bis(1-ethyl-4-hydroxy-6-methylpyridin-2(1H)-one)

• IUPAC Name: 1-ethyl-3-[(1-ethyl-4-hydroxy-6-methyl-2-oxopyridin-3-yl)-(4-methoxyphenyl)methyl]-4-hydroxy-6-methylpyridin-2-one
• InChI: InChI=1S/C24H28N2O5/c1-6-25-14(3)12-18(27)21(23(25)29)20(16-8-10-17(31-5)11-9-16)22-19(28)13-15(4)26(7-2)24(22)30/h8-13,20,27-28H,6-7H2,1-5H3
• InChI Key: BAPCCZHQEBIKPG-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=C(C1=O)C(C2=CC=C(C=C2)OC)C3=C(C=C(N(C3=O)CC)C)O)O)C
• Molecular Formula: C24H28N2O5
• Molecular Weight: 424.5 g/mol

Description

3,3'-((4-methoxyphenyl)methylene)bis(1-ethyl-4-hydroxy-6-methylpyridin-2(1H)-one) is a useful research compound. Its molecular formula is C24H28N2O5 and its molecular weight is 424.497. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Heterocyclic Chemistry

• Synthesis of Heterocycles : A study detailed the utility of 1-bis(methoxy)-4-bis(methylthio)-3-buten-2-one as a synthon for synthesizing various five and six-membered heterocycles with aldehyde functionality. This demonstrates the compound's role in efficiently generating heterocycles through regiospecific synthesis, indicating potential applications in creating complex molecules for further research or drug development (Mahata et al., 2003).

Photophysical Properties

• Photoluminescent Properties : Research on 1,4-bis-(α-cyano-4-methoxystyryl)benzenes revealed their high photoluminescence, highlighting the role of structural elements in influencing photophysical properties. This suggests potential applications in materials science, particularly in the development of optical materials and devices (Loewe & Weder, 2002).

Supramolecular Chemistry

• Supramolecular Synthons : A novel study presented ionic complexes formed by 4,4′-bipyridine and similar compounds with dichloro-dihydroxy-benzoquinone, showcasing a new type of supramolecular synthon. These findings could be relevant for the design of supramolecular architectures, indicating potential applications in crystal engineering and the development of new materials (Zaman et al., 1999).

Polymer Science

• Electrochromic Conducting Polymers : The electrochemical polymerization of bis(2-(3,4-ethylenedioxy)thienyl) monomers, including studies on their electrochromic and conducting properties, suggests potential applications in creating smart materials and devices. This research could be relevant for understanding the electronic and optical properties of polymers based on similar structural motifs (Sotzing, Reynolds & Steel, 1996).

Mechanism of Action

Moreover, compounds with an indole nucleus, like many bioactive aromatic compounds, have shown clinical and biological applications . They bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives . Indole derivatives possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .